Cas no 502764-57-0 (Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl-)

• Product Name: Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl-
• CAS No: 502764-57-0
• MF: C₁₄H₂₀S₃Sn₂
• MW: 521.92359828949
• CID: 854823
• Update Time: 2025-10-29

Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl- Chemical and Physical Properties

Names and Identifiers

• Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl-
• 2,6-Bis(trimethylstannyl)dithieno[3,2-b:2',3'-d]thiophene

• Inchi： 1S/C8H2S3.6CH3.2Sn/c1-3-9-7-5(1)11-6-2-4-10-8(6)7;;;;;;;;/h1-2H;6*1H3;;
• InChI Key： QXENSTZDPRVXGG-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CC2=C(C3=C(C=C(S3)[Sn](C)(C)C)S2)S1

Experimental Properties

• Solubility: Insuluble (1.8E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl-

Introduction to Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl- (CAS No. 502764-57-0)

Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl- (CAS No. 502764-57-0) is a sophisticated organotin compound that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry. This compound belongs to the class of stannanes, which are known for their unique electronic and structural properties. The presence of dithieno[3,2-b:2',3'-d]thiophene units in its molecular structure imparts exceptional stability and reactivity, making it a valuable candidate for various applications.

The dithieno[3,2-b:2',3'-d]thiophene core is a polycyclic aromatic hydrocarbon (PAH) derivative with a fused thiophene ring system. This configuration enhances the compound's ability to participate in π-stacking interactions and electron delocalization, which are critical for its utility in organic electronics and photovoltaic devices. The bis[trimethyl- moiety attached to the thiophene ring system not only stabilizes the compound but also influences its solubility and reactivity.

In recent years, there has been a surge in research focused on the development of novel organic semiconductors and light-emitting diodes (OLEDs). Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl- has emerged as a promising material in this domain due to its excellent charge transport properties. Studies have demonstrated that this compound can be effectively integrated into organic field-effect transistors (OFETs), resulting in high mobility values that are comparable to those of state-of-the-art conjugated polymers.

The pharmaceutical potential of this compound is equally intriguing. The unique structural features of dithieno[3,2-b:2',3'-d]thiophene have been shown to mimic natural bioactive scaffolds, suggesting its utility as a lead compound in drug discovery. Preliminary computational studies indicate that this stannane derivative exhibits favorable interactions with biological targets, making it a candidate for further development as an antiviral or anticancer agent.

One of the most compelling aspects of Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl- is its tunability through functionalization. Researchers have explored various derivatives by introducing different substituents on the thiophene rings or modifying the stannane backbone. These modifications have led to compounds with enhanced photophysical properties, such as improved fluorescence quantum yields and longer excited-state lifetimes. Such characteristics are particularly valuable for applications in bioimaging and optoelectronic devices.

The synthesis of this compound presents both challenges and opportunities. Traditional methods often involve multi-step reactions that require careful control of reaction conditions to avoid side products. However, recent advances in synthetic chemistry have enabled more efficient routes to Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl-, including catalytic processes that minimize waste and improve yield.

In conclusion,Stannane, dithieno[3,2-b:2',3'-d]thiophene-2,6-diylbis[trimethyl- (CAS No. 502764-57-0) represents a cutting-edge material with diverse applications in organic electronics and pharmaceuticals. Its unique structural features and tunable properties make it an attractive candidate for further research and development. As the field continues to evolve, this compound is poised to play a significant role in advancing our understanding of functional materials and their applications.